Cas no 10585-06-5 (Benzene, 1,4-difluoro-2,3,5,6-tetramethyl-)

10585-06-5 structure
Product name:Benzene, 1,4-difluoro-2,3,5,6-tetramethyl-
Benzene, 1,4-difluoro-2,3,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,4-difluoro-2,3,5,6-tetramethyl-
- 1,4-difluoro-2,3,5,6-tetramethylbenzene
- 1,4-difluoro-tetramethylbenzene
- SCHEMBL15070044
- 10585-06-5
-
- Inchi: InChI=1S/C10H12F2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H3
- InChI Key: DWONGJPNXIQCRN-UHFFFAOYSA-N
- SMILES: CC1=C(C(=C(C(=C1F)C)C)F)C
Computed Properties
- Exact Mass: 170.09076
- Monoisotopic Mass: 170.09070671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-difluoro-2,3,5,6-tetramethyl- Related Literature
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
10585-06-5 (Benzene, 1,4-difluoro-2,3,5,6-tetramethyl-) Related Products
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- 1736-90-9(1,4-Difluoro-2,3-dimethylbenzene)
- 452-67-5(2,5-Difluorotoluene)
- 2649011-92-5(1-(1-isocyanatocyclopropyl)-2-phenylbenzene)
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- 1021219-22-6((2E)-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile)
- 1441873-93-3(2-Pyridinamine, 3-chloro-N-[(1R)-1-phenylethyl]-5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-)
- 2171947-66-1(1-4-(hydroxymethyl)oxan-4-yl-3,5-dimethylcyclohexan-1-ol)
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